N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C14H22N2O2/c1-11(2)18-13-7-5-6-12(10-13)14(17)15-8-9-16(3)4/h5-7,10-11H,8-9H2,1-4H3,(H,15,17)
• InChI Key: YOJUKRFICMXQSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NCCN(C)C
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide, also known as DMAIB, is a chemical compound that has been widely used in scientific research for its unique biochemical and physiological effects. This compound is a type of benzamide and is commonly used as a research tool to study various biological processes.

Mechanism of Action

N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide acts as a potent inhibitor of protein kinase C (PKC) activity, which is an important regulator of cellular signaling pathways. PKC is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide has been shown to have a wide range of biochemical and physiological effects. It has been demonstrated to inhibit the release of neurotransmitters from presynaptic nerve terminals, modulate ion channel function, and alter the activity of various signaling pathways in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide in lab experiments is its specificity for PKC inhibition, which allows researchers to investigate the role of PKC in various biological processes. However, one limitation of using N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide is its potential toxicity, which can affect the viability of cells and tissues.

Future Directions

There are several future directions for the use of N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide in scientific research. One area of interest is the development of more potent and selective PKC inhibitors based on the structure of N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide. Another direction is the investigation of the effects of N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide on other cellular signaling pathways and the identification of potential new targets for this compound. Additionally, the use of N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide in animal models of disease could provide valuable insights into the role of PKC in various pathologies.

Synthesis Methods

The synthesis of N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide involves several steps, including the reaction between 3-isopropoxybenzoic acid and thionyl chloride to form 3-isopropoxybenzoyl chloride. This intermediate is then reacted with N,N-dimethylethylenediamine to produce N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-3-isopropoxybenzamide has been used in various scientific research applications, including the study of neurotransmitter release, ion channel function, and protein-protein interactions. It has also been used as a tool to investigate the effects of different compounds on cellular signaling pathways.